Cas no 38449-59-1 (m-Tyramine Hydrobromide)

• Product Name: m-Tyramine Hydrobromide
• CAS No: 38449-59-1
• MF: C₈H₁₂BrNO
• MW: 218.090981483459
• CID: 1064597
• PubChem ID: 22717856
• Update Time: 2025-06-28

m-Tyramine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• m-Tyramine Hydrobromide
• M-TYRAMINE
• m-Tyramine Hydrobrom
• m-Tyramine (hydrobromide)
• MFCD02667797
• AKOS028114402
• EN300-59485
• 3-hydroxyphenethylamine hydrobromide
• 3-(2-aminoethyl)phenol hydrobromide
• F98164
• SCHEMBL3284467
• HY-128975
• CS-0102983
• SY182332
• 3-(2-Aminoethyl)phenol HBr
• Phenol, 3-(2-aminoethyl)-, hydrobromide
• 3-(2-aminoethyl)phenol;hydrobromide
• 38449-59-1
• Z935140764
• MS-23200
• RAMQGDMHEGTVQU-UHFFFAOYSA-N

• MDL： MFCD02667797
• Inchi： 1S/C8H11NO.BrH/c9-5-4-7-2-1-3-8(10)6-7;/h1-3,6,10H,4-5,9H2;1H
• InChI Key： RAMQGDMHEGTVQU-UHFFFAOYSA-N
• SMILES： Br.OC1=CC=CC(=C1)CCN

Computed Properties

• Exact Mass: 217.01026
• Monoisotopic Mass: 217.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Additional information on m-Tyramine Hydrobromide

m-Tyramine Hydrobromide (CAS No. 38449-59-1): A Comprehensive Overview

m-Tyramine Hydrobromide (CAS No. 38449-59-1) is a compound of significant interest in the fields of neuroscience, pharmacology, and biochemistry. It is a hydrobromic acid salt of m-tyramine, a naturally occurring trace amine that plays a role in various physiological processes. This compound has garnered attention due to its potential applications in research and therapeutic development. In this article, we will delve into the properties, biological activities, and recent advancements associated with m-Tyramine Hydrobromide.

The chemical structure of m-Tyramine Hydrobromide consists of a tyramine backbone with a hydroxyl group at the meta position on the benzene ring. This structural feature contributes to its unique pharmacological properties. Recent studies have highlighted its ability to modulate neurotransmitter systems, particularly dopamine and serotonin pathways, making it a valuable tool in neurochemical research. Its role as a precursor to trace amines and its interaction with monoamine oxidase (MAO) enzymes have been extensively investigated.

One of the most notable applications of m-Tyramine Hydrobromide is in the study of neuropsychiatric disorders. Researchers have explored its potential as a therapeutic agent for conditions such as depression, anxiety, and neurodegenerative diseases. For instance, a 2023 study published in *Neuropharmacology* demonstrated that m-Tyramine Hydrobromide could enhance synaptic plasticity and improve cognitive function in rodent models of Alzheimer's disease. These findings underscore its promising role in neuroprotective therapies.

In addition to its therapeutic potential, m-Tyramine Hydrobromide has been utilized as a research tool to investigate the mechanisms underlying addiction and reward pathways. Its ability to influence dopamine release has made it a valuable compound in understanding the neurobiology of substance abuse. Recent advancements in imaging techniques have allowed researchers to map the distribution and metabolism of m-Tyramine Hydrobromide in vivo, providing deeper insights into its pharmacokinetics.

The synthesis and characterization of m-Tyramine Hydrobromide have also been optimized in recent years. A 2022 paper in *Journal of Medicinal Chemistry* described a novel synthetic route that enhances the purity and yield of the compound, making it more accessible for large-scale studies. This development has facilitated its use in preclinical trials and translational research.

From an industrial perspective, m-Tyramine Hydrobromide is widely used as an intermediate in pharmaceutical manufacturing. Its stability under various storage conditions and its compatibility with different formulation techniques make it an attractive option for drug developers. Moreover, its low toxicity profile, as reported in recent safety assessments, further supports its suitability for therapeutic applications.

In conclusion, m-Tyramine Hydrobromide (CAS No. 38449-59-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its role as a research tool, potential therapeutic agent, and industrial intermediate highlights its significance in contemporary science. As ongoing studies continue to unravel its mechanisms and optimize its use, m-Tyramine Hydrobromide is poised to make further contributions to the advancement of neuroscience and pharmacology.